Cas no 15938-03-1 ( )

  structure
  structure
Product name: 
CAS No:15938-03-1
MF:C12H10N4O7
MW:322.230402469635
CID:904442
PubChem ID:428628

  Chemical and Physical Properties

Names and Identifiers

    • 2-methylpyridine,2,4,6-trinitrophenol
    • 2-Methyl-pyridin, Picrat
    • 2-methylpyridine
    • 2-methyl-pyridine, picrate
    • 2-Methylpyridin-hydrogenpikrat
    • 2-methylpyridinium picrate
    • 2-Methylpyridinpikrat
    • 2-Picolin-CT-Komplex
    • AC1L8LVR
    • NSC241071
    • Pikrinsaeure
    • NSC-241071
    • 15938-03-1
    • 2,4,6-Trinitrophenol--2-methylpyridine (1/1)
    • AKOS000278058
    • DTXSID20330290
    •  
    • Inchi: InChI=1S/C6H3N3O7.C6H7N/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;1-6-4-2-3-5-7-6/h1-2,10H;2-5H,1H3
    • InChI Key: ORJOIZGLDDYUDD-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=N1.C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 322.055
  • Monoisotopic Mass: 322.05494867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 344
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 171Ų

Experimental Properties

  • PSA: 162.54
  • LogP: 4.07640

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